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Compound of Interest

Compound Name: Blumenol C glucoside

Cat. No.: B1159586 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

disposal of Blumenol C glucoside.

Blumenol C glucoside is a naturally occurring compound found in various plants.[1][2] While it

is not classified as flammable or combustible, proper disposal protocols must be followed to

mitigate any potential risks.[3]

Key Safety and Handling Data
A summary of essential information for Blumenol C glucoside is provided below.

Property Value Source

CAS Number 135820-80-3 [1]

Molecular Formula C₁₉H₃₂O₇ [4]

Molecular Weight 372.45 g/mol [1][4]

Storage Temperature
-20°C (long term), 2-8°C (short

term)
[3][4]

Flammability Not flammable or combustible [3]
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Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of Blumenol C glucoside waste.
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Disposal workflow for Blumenol C glucoside.
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Detailed Disposal Procedures
The following protocols are based on standard laboratory safety practices and information from

the Safety Data Sheet (SDS).[3]

Step 1: Personal Protective Equipment (PPE)
Before handling Blumenol C glucoside for disposal, ensure you are wearing the appropriate

PPE:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

In the case of handling powders or creating dust, respiratory protection should be worn.[3]

Step 2: Waste Segregation and Collection
Properly segregate waste to prevent accidental chemical reactions and to ensure compliant

disposal.

Solid Waste (Unused or Expired Product):

Carefully sweep up solid Blumenol C glucoside, avoiding dust formation.[3]

Place the solid waste into a clearly labeled, sealed container suitable for chemical waste.

Liquid Waste (Solutions):

Do not pour solutions containing Blumenol C glucoside down the drain.[3]

Collect all liquid waste in a dedicated, leak-proof, and clearly labeled container.

Ensure the container is compatible with the solvent used.

Contaminated Materials:
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Items such as gloves, weighing papers, pipette tips, and paper towels that are

contaminated with Blumenol C glucoside should be considered chemical waste.

Collect these materials in a designated, sealed plastic bag or container.

Step 3: Labeling and Storage
Properly label all waste containers with the following information:

"Waste: Blumenol C Glucoside"

List of any solvents present

Approximate concentration and volume

Date of accumulation

Hazard warnings (if applicable, based on solvent)

Store the sealed waste containers in a designated, well-ventilated chemical waste storage

area, away from incompatible materials.

Step 4: Final Disposal
Arrange for the collection of the chemical waste by a licensed and certified hazardous waste

disposal company. Follow all local, state, and federal regulations for chemical waste disposal.

Accidental Release or Spill Protocol
In the event of a spill, adhere to the following procedure:

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel

and ensure the area is well-ventilated.

Containment: Prevent the spill from spreading or entering drains.[3]

Cleanup:
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For solid spills, carefully sweep up the material to avoid creating dust and place it in a

sealed container for disposal.[3]

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or

earth). Scoop up the absorbed material and place it in a suitable, closed container for

disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water. Collect all cleaning materials as contaminated waste.

Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)

department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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